Cas no 123657-17-0 (3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole)

• Product Name: 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• CAS No: 123657-17-0
• MF: C₆H₇F₃N₂
• MW: 164.128391504288
• CID: 5167570
• Update Time: 2025-10-18

3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• STL584248
• 1H-Pyrazole, 3-methyl-1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C6H7F3N2/c1-5-2-3-11(10-5)4-6(7,8)9/h2-3H,4H2,1H3
• InChI Key： XTXHZXHPTVXQJA-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC(C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8

Additional information on 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Compound CAS No. 123657-17-0: 3-Methyl-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole

The compound with CAS No. 123657-17-0, known as 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a trifluoroethyl group and a methyl group in its structure introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Pyrazoles are well-known for their versatility in organic synthesis and their ability to act as versatile building blocks in drug discovery and materials science. The trifluoroethyl group in this compound contributes to its high stability and lipophilicity, while the methyl group enhances its reactivity in certain chemical transformations. Recent studies have highlighted the potential of this compound as a precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to coordinate with metal ions effectively.

One of the most exciting developments involving 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole is its role in the synthesis of fluorescent materials. Researchers have demonstrated that this compound can serve as a building block for constructing highly emissive materials with tunable photophysical properties. These materials have applications in sensing, imaging, and optoelectronics, where precise control over fluorescence emission is critical.

In addition to its role in materials science, this compound has also been explored for its potential in medicinal chemistry. The pyrazole ring is a common scaffold in drug design due to its ability to interact with biological targets through hydrogen bonding and π-π interactions. The trifluoroethyl group adds an additional layer of complexity to these interactions, potentially enhancing the bioavailability and efficacy of drugs derived from this compound.

Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole. Traditional synthesis routes often involve hazardous reagents and conditions; however, modern approaches now utilize catalytic systems and mild reaction conditions to minimize environmental impact while maintaining high yields.

The structural uniqueness of this compound also makes it an ideal candidate for studying chemical reactivity under extreme conditions. For instance, investigations into its thermal stability and photochemical behavior have provided insights into the design of more robust materials for high-temperature applications.

In conclusion, 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole (CAS No. 123657-17-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its combination of electronic versatility and structural stability positions it as a key player in the development of advanced materials and pharmaceuticals. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.